Cas no 1270523-54-0 (2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol)

2-Amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol is a chiral amino alcohol derivative featuring a chloro-difluorophenyl substituent, which imparts unique steric and electronic properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its structural motif, combining an amino group with a hydroxyl function on a propanol backbone, allows for further functionalization, making it valuable for asymmetric synthesis and catalyst design. The presence of chloro and difluoro substituents enhances its reactivity in cross-coupling reactions and other transformations. High purity and well-defined stereochemistry ensure consistent performance in demanding applications. Suitable for research and industrial use under controlled conditions.
2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol structure
1270523-54-0 structure
Product Name:2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol
CAS No:1270523-54-0
MF:C9H10ClF2NO
MW:221.631608486176
CID:5950037
PubChem ID:129944520
Update Time:2025-06-11

2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol
    • EN300-1984296
    • 1270523-54-0
    • Inchi: 1S/C9H10ClF2NO/c1-9(13,4-14)5-2-7(11)8(12)3-6(5)10/h2-3,14H,4,13H2,1H3
    • InChI Key: HZPVZRHBOLNFPF-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C(=CC=1C(C)(CO)N)F)F

Computed Properties

  • Exact Mass: 221.0418980g/mol
  • Monoisotopic Mass: 221.0418980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.2Ų

2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol Pricemore >>

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Additional information on 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol

Comprehensive Overview of 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol (CAS No. 1270523-54-0)

The compound 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol (CAS No. 1270523-54-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the presence of amino, chloro, and difluorophenyl groups, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals are increasingly interested in this compound due to its versatility and applications in drug discovery and material science.

One of the key reasons for the growing interest in 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol is its role in the development of novel therapeutics. The compound's chloro and difluorophenyl substituents enhance its binding affinity to biological targets, making it a promising candidate for enzyme inhibition studies. Recent trends in drug development highlight the importance of fluorinated compounds, as they often exhibit improved metabolic stability and bioavailability. This aligns with the current focus on precision medicine and targeted therapies.

In addition to its pharmaceutical applications, 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol is also explored in agrochemical research. The difluorophenyl moiety is known to contribute to the herbicidal and pesticidal activity of certain compounds. With the global push toward sustainable agriculture, researchers are investigating eco-friendly alternatives to traditional agrochemicals. This compound's potential to serve as a building block for such alternatives has garnered attention from both academic and industrial sectors.

The synthesis and characterization of 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is critical for its applications. The compound's CAS No. 1270523-54-0 serves as a unique identifier in chemical databases, facilitating its procurement and regulatory compliance. This is particularly important for researchers who rely on high-quality reagents for their experiments.

Another area of interest is the compound's potential role in the development of fluorinated polymers and advanced materials. The incorporation of fluorine atoms into organic molecules often imparts desirable properties, such as thermal stability and chemical resistance. As industries seek innovative materials for electronics, coatings, and other high-performance applications, 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol could emerge as a key intermediate in these advancements.

From a commercial perspective, the demand for 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol is expected to rise, driven by its diverse applications. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of researchers and developers. Its CAS No. 1270523-54-0 ensures traceability and quality control, which are essential for large-scale production and distribution.

In conclusion, 2-amino-2-(2-chloro-4,5-difluorophenyl)propan-1-ol (CAS No. 1270523-54-0) is a multifaceted compound with broad implications in pharmaceuticals, agrochemicals, and material science. Its unique structural attributes and potential applications make it a subject of ongoing research and development. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and industry.

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